Cas no 174636-94-3 ((2R)-2-amino-2-phenylethyldimethylamine)

• Product Name: (2R)-2-amino-2-phenylethyldimethylamine
• CAS No: 174636-94-3
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• MDL: MFCD31560294
• CID: 839017
• PubChem ID: 7131021
• Update Time: 2025-05-23

(2R)-2-amino-2-phenylethyldimethylamine Chemical and Physical Properties

Names and Identifiers

• (R)-2-Dimethylamino-1-phenylethylamine
• (1R)-N²,N²-Dimethyl-1-phenyl-1,2-ethanediamine
• 1,2-Ethanediamine, N2,N2-dimethyl-1-phenyl-, (1R)-
• (R)-N2,N2-DIMETHYL-1-PHENYL-1,2-ETHANEDIAMINE
• (R)-N2,N2-Dimethyl-1-phenyl-1,2-ethanediamine 2HCl
• (2R)-2-amino-2-phenylethyldimethylamine

• MDL： MFCD31560294
• Inchi： 1S/C10H16N2/c1-12(2)8-10(11)9-6-4-3-5-7-9/h3-7,10H,8,11H2,1-2H3/t10-/m0/s1
• InChI Key： NPGAXSHDDOESHB-JTQLQIEISA-N
• SMILES： C1=CC=CC([C@H](CN(C)C)N)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2R)-2-amino-2-phenylethyldimethylamine

Recent Advances in the Study of (2R)-2-amino-2-phenylethyldimethylamine (CAS: 174636-94-3) in Chemical Biology and Pharmaceutical Research

The compound (2R)-2-amino-2-phenylethyldimethylamine (CAS: 174636-94-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications. The briefing is based on a thorough review of recent academic literature, industry reports, and technical documents.

Recent studies have highlighted the role of (2R)-2-amino-2-phenylethyldimethylamine as a chiral building block in the synthesis of various pharmacologically active molecules. Its stereospecificity and ability to interact with biological targets make it a valuable tool in drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the binding affinity of certain receptor agonists, suggesting potential applications in neurodegenerative disease treatment.

In addition to its role in drug synthesis, (2R)-2-amino-2-phenylethyldimethylamine has been investigated for its direct biological effects. A recent preclinical study revealed its ability to modulate neurotransmitter release in vitro, indicating potential applications in psychiatric and neurological disorders. The compound's mechanism of action appears to involve interactions with specific ion channels, although further research is needed to fully elucidate these pathways.

The pharmacokinetic properties of (2R)-2-amino-2-phenylethyldimethylamine have also been a subject of recent investigation. Studies have shown favorable absorption and distribution characteristics, with moderate metabolic stability. However, challenges remain in optimizing its bioavailability, particularly in oral formulations. Several research groups are currently exploring prodrug strategies to address this limitation.

From a safety perspective, preliminary toxicological assessments of (2R)-2-amino-2-phenylethyldimethylamine have shown an acceptable profile at therapeutic doses, with no significant organ toxicity observed in animal models. However, comprehensive safety evaluations, including long-term studies and potential drug-drug interactions, are still ongoing as part of the compound's development pathway.

Looking ahead, the potential applications of (2R)-2-amino-2-phenylethyldimethylamine appear promising. Current research directions include its use as a scaffold for developing novel antidepressants, cognitive enhancers, and pain management therapies. The compound's versatility and relatively straightforward synthesis make it an attractive candidate for further pharmaceutical development. As research progresses, we anticipate seeing more clinical data emerge in the coming years.

In conclusion, (2R)-2-amino-2-phenylethyldimethylamine (CAS: 174636-94-3) represents an important compound in contemporary pharmaceutical research with multiple potential applications. While significant progress has been made in understanding its properties and mechanisms, further studies are needed to fully realize its therapeutic potential. This briefing serves as a snapshot of current knowledge and highlights areas for future investigation in this promising field of research.